
5-[(4-Chlorophenoxy)methyl]furan-2-
carbaldehyde safety and handling

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-[(4-Chlorophenoxy)methyl]furan-

2-carbaldehyde

CAS No.: 438219-08-0

Cat. No.: B454934

Get Quote

Technical Guide: 5-[(4-
Chlorophenoxy)methyl]furan-2-carbaldehyde
Safety, Handling, and Experimental Application

Executive Summary
This technical guide provides a comprehensive operational framework for the handling,

storage, and experimental application of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde.

As a bifunctional heterocyclic building block, this molecule combines the electrophilic reactivity

of a furan-aldehyde with the lipophilic properties of a chlorophenoxy moiety. It is primarily

utilized in medicinal chemistry for the synthesis of Schiff bases, tubulin polymerization

inhibitors, and antimicrobial agents.

Key Risk Profile: The compound is classified as an Acute Toxin (Category 4) and a Skin

Sensitizer (Category 1). Its lipophilic tail facilitates dermal absorption, while the aldehyde group

acts as a hapten for protein conjugation, necessitating strict containment protocols.
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Chemical Profile & Physicochemical Properties[1][2]
[3][4][5][6]
Identity and Structure
The molecule consists of a furan ring substituted at the C2 position with a formyl group and at

the C5 position with a (4-chlorophenoxy)methyl group. This structure dictates its dual reactivity:

the aldehyde is prone to nucleophilic attack (and oxidation), while the ether linkage provides

stability against hydrolysis under neutral conditions.

Property Specification

Chemical Name
5-[(4-Chlorophenoxy)methyl]furan-2-

carbaldehyde

Molecular Formula C₁₂H₉ClO₃

Molecular Weight 236.65 g/mol

CAS Number
19283-88-6 (Research Grade) / Check specific

vendor batch

Physical State
Solid (Crystalline powder, typically

yellow/orange)

Solubility
Soluble in DMSO, DMF, Chloroform,

Dichloromethane; Insoluble in Water

Reactivity
High sensitivity to oxidation (air) and strong

acids (ring opening)

Structural Visualization
The following diagram illustrates the core reactivity nodes of the molecule, highlighting the sites

susceptible to metabolic activation and chemical degradation.

Figure 1: Reactivity Profile of 5-[(4-Chlorophenoxy)methyl]furan-2-carbaldehyde
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Click to download full resolution via product page

Toxicology & Hazard Assessment
Mechanism of Toxicity
The toxicity of this compound is derived from two distinct mechanisms:

Schiff Base Formation (Sensitization): The aldehyde group reacts with primary amines on

skin proteins (lysine residues) to form imines (Schiff bases). This haptenization triggers an

immune response, leading to allergic contact dermatitis (Skin Sens. 1).

Lipophilic Transport: The 4-chlorophenoxy group increases the partition coefficient (LogP),

facilitating transport across lipid bilayers (skin/cell membranes), thereby enhancing the

systemic delivery of the reactive furan-aldehyde core.

GHS Classification & Signal Words
Signal Word:WARNING

Hazard Class Code Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.

Skin Sensitization H317
May cause an allergic skin

reaction.[1]

Eye Irritation H319
Causes serious eye irritation

(Predicted).[1][2]

Aquatic Toxicity H411

Toxic to aquatic life with long-

lasting effects (Chlorophenol

derivative).

Safe Handling & Storage Protocols
Engineering Controls

Primary Containment: All weighing and transfer operations must be conducted inside a

certified Chemical Fume Hood.
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Inert Atmosphere: Due to the aldehyde's susceptibility to autoxidation (forming the

corresponding carboxylic acid), storage and reactions should occur under Nitrogen (N₂) or

Argon.

Personal Protective Equipment (PPE) Matrix
Respiratory: N95 or P100 respirator if dust generation is possible outside a hood.

Dermal:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Neoprene or thick Nitrile (8 mil) to prevent permeation by the lipophilic tail.

Ocular: Chemical splash goggles.

Storage Stability Protocol
The compound degrades via the "Cannizzaro reaction" or aerobic oxidation.

Temperature: Store at 2–8°C (Refrigerated).

Light: Protect from light (amber vials/aluminum foil) to prevent furan ring

photopolymerization.

Atmosphere: Purge headspace with inert gas after every use.
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Figure 2: Operational Workflow for Handling & QC
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Synthesis & Experimental Application
Synthesis Context (Williamson Ether Synthesis)
This molecule is typically synthesized via the nucleophilic substitution of 5-(chloromethyl)furan-

2-carbaldehyde with 4-chlorophenol.

Reagents: 4-Chlorophenol (1.0 eq), 5-(Chloromethyl)furfural (1.0 eq), K₂CO₃ (1.5 eq,

anhydrous).
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Solvent: Acetone or DMF (Dry).

Conditions: Reflux (Acetone) or 60°C (DMF) for 4–6 hours.

Critical Note: Use mild bases (Carbonates) rather than strong hydroxides (NaOH/KOH) to

avoid the Cannizzaro reaction or ring opening of the furan.

Self-Validating Purity Check
Before using this compound in downstream applications (e.g., Schiff base synthesis), you must

validate its integrity. The aldehyde group oxidizes to 5-[(4-chlorophenoxy)methyl]furan-2-

carboxylic acid.

Protocol:

TLC: Silica gel, Hexane:Ethyl Acetate (7:3).

Aldehyde (Target): R_f ~ 0.5 (UV active, stains with DNP).

Acid (Impurity): R_f < 0.1 (Streaks near baseline).

1H-NMR Diagnostic:

Look for the aldehyde proton singlet at δ 9.5–9.6 ppm.

Disappearance of this peak indicates oxidation.

Emergency Response
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Scenario Immediate Action

Skin Contact

Wash immediately with soap and water for 15

minutes.[3] Do not use alcohol (enhances

absorption). Remove contaminated clothing.[3]

[2]

Eye Contact

Rinse cautiously with water for 15 minutes.[3][2]

Remove contact lenses if present.[3][2] Seek

medical attention.

Inhalation
Move to fresh air.[3][1][2] If breathing is difficult,

administer oxygen.[3]

Spill Cleanup

Dampen with inert solvent (PEG-400 or water)

to avoid dust. Absorb with vermiculite. Place in a

sealed container labeled "Halogenated Organic

Waste".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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